molecular formula C9H9N3O B8541092 N'-(4-cyanophenyl)acetohydrazide

N'-(4-cyanophenyl)acetohydrazide

Cat. No.: B8541092
M. Wt: 175.19 g/mol
InChI Key: JGTMYSCLPBUTSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-(4-cyanophenyl)acetohydrazide is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9N3O

Molecular Weight

175.19 g/mol

IUPAC Name

N'-(4-cyanophenyl)acetohydrazide

InChI

InChI=1S/C9H9N3O/c1-7(13)11-12-9-4-2-8(6-10)3-5-9/h2-5,12H,1H3,(H,11,13)

InChI Key

JGTMYSCLPBUTSC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NNC1=CC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2.7 g of sodium acetate are added to a solution of 5 g of 4-cyanophenylhydrazine hydrochloride in 40 ml of acetic acid and the mixture is then heated at 80° C. for 20 hours. The reaction mixture is concentrated under vacuum, the residue is taken up with water, the product is extracted with EtOAc, the organic phase is washed with a saturated NaCl solution and dried over MgSO4, and the solvent is evaporated off under vacuum. The residue is triturated in a PE/EtOAc (90/10; v/v) mixture and the precipitate formed is filter-dried. 4.8 g of the expected compound are obtained.
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

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Synthesis routes and methods III

Procedure details

A solution of 5 g of 4-cyanophenylhydrazine hydrochloride in 40 ml of acetic acid is admixed with 2.7 g of sodium acetate and then heated at 80° C. for 20 hours. The reaction mixture is concentrated under vacuum, the residue is taken up in water and extracted with AcOEt, the organic phase is washed with saturated NaCl solution and dried over MgSO4 and the solvent is evaporated under vacuum. The residue is triturated in a PE/AcOEt mixture (90/10; v/v) and the precipitate formed is filtered off with suction. This gives 4.8 g of the expected compound.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Three

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